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4,6-Dichloropyrimidine-5-
Compound Name:
carbaldehyde

Cat. No.: B460487

An In-depth Technical Guide to 4,6-Dichloropyrimidine-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,6-Dichloropyrimidine-5-carbaldehyde is a pivotal heterocyclic compound widely utilized as
a versatile intermediate in the synthesis of a broad spectrum of biologically active molecules.
Its unique structure, featuring a pyrimidine core functionalized with two reactive chlorine atoms
and an aldehyde group, makes it an essential building block in medicinal chemistry and
agrochemical development. This document provides a comprehensive overview of its chemical
and physical properties, detailed synthesis protocols, reactivity, and spectral data. The
information is intended to serve as a technical resource for researchers and professionals
engaged in drug discovery and development.

Chemical and Physical Properties

4,6-Dichloropyrimidine-5-carbaldehyde is typically a yellow to off-white solid at room
temperature.[1][2] Its key identifiers and physicochemical properties are summarized below for
easy reference.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)
IUPAC Name 4,6-dichloropyrimidine-5- 3]
carbaldehyde
4,6-Dichloro-5-
formylpyrimidine, 4,6-
Synenyms Dich:;F:Zpyrimidine-S- ]
carboxaldehyde
CAS Number 5305-40-8 [1103][41[5]
Molecular Formula CsH2CI2N20 [11[3114]
Molecular Weight 176.99 g/mol [11[31[4][5]
Appearance Yellow to off-white solid [1112]
Melting Point 66-71 °C [1][5]
Boiling Point 92-93 °C (at 0.05 Torr) [1]
Density (Predicted) 1.588 + 0.06 g/cm?3 [1]
SMILES Clclncnc(Cl)cl1C=0 [1][5]
InChl Key XQSIHQXYQAUDFC- [1][3][5]

UHFFFAOYSA-N

Table 2: Computed Molecular Properties

Property

Value

Reference(s)

XLogP3-AA

1.6

[3]

Hydrogen Bond Donor Count 0

[3]

Hydrogen Bond Acceptor

3 3
Count 3]
Rotatable Bond Count 1 [3]
Exact Mass 175.9544181 Da [3]

Topological Polar Surface Area  42.9 A2

[3]
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Synthesis and Experimental Protocols

The most common laboratory synthesis of 4,6-Dichloropyrimidine-5-carbaldehyde involves
the Vilsmeier-Haack formylation of 4,6-dihydroxypyrimidine.[4][6] This method is effective for
producing the target compound on a gram scale.

Experimental Protocol: Vilsmeier-Haack Reaction

Materials:

4,6-Dihydroxypyrimidine

e Phosphorus oxychloride (POCIs)

e N,N-Dimethylformamide (DMF)

 Diethyl ether

o Ethyl acetate (EtOAC)

e Petroleum ether

e Aqueous sodium bicarbonate (NaHCO:s)

e Anhydrous sodium sulfate (Na2S0a4)

e Ice

Procedure:

e Vilsmeier Reagent Formation: In a reaction vessel, N,N-dimethylformamide (DMF, 64 mL) is
mixed with phosphorus oxychloride (POCIs, 200 mL). The mixture is stirred for 1 hour at 0 °C
in an ice bath.[1][4]

» Addition of Pyrimidine Precursor: 4,6-Dihydroxypyrimidine (50.0 g, 446 mmol) is added to the
Vilsmeier reagent. The mixture is stirred for an additional 30 minutes at room temperature.[1]

[4]
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Reaction: The resulting heterogeneous mixture is heated to reflux and maintained for 3
hours.[1][4]

Work-up: After the reaction is complete, volatile components are removed by distillation
under reduced pressure. The residue is then carefully poured into ice water.[1][4]

Extraction: The aqueous phase is extracted six times with diethyl ether. The organic phases
are then combined.[1][4]

Washing and Drying: The combined organic phase is washed sequentially with aqueous
sodium bicarbonate (NaHCO3) solution and pure water. It is then dried over anhydrous
sodium sulfate (Na2S0a).[1][4]

Purification: The dried organic solution is concentrated under reduced pressure. The target
compound, 4,6-Dichloropyrimidine-5-carbaldehyde, is crystallized using an ethyl acetate-
petroleum ether mixed solvent, yielding the product (43.5 g, 55% yield).[1][4]

Analysis: The product can be analyzed by LC-MS (ESI), which should show a peak at m/z
177 [M+H]*.[1][4]

4‘5'9'"V1;2;cyfy”’“'“‘“9 o Reflux Work-up Extraction Wash & Dry Crystallization
DMFE e (3 hours) (Ice Water Quench) (Ether) (NaHCOs, Hz20, Na2S04) (EtOAc/Petroleum Ether)

4,6-Dichloropyrimidine- SnAr Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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